Cas no 1805338-58-2 (2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805338-58-2
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4852713
• Update Time: 2025-06-08

2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-4-1-3(2-11)13-7(12)5(4)6(9)10/h1,6H,(H2,12,13)
• InChI Key： PGSLOYFMDIOYTO-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine

Professional Introduction to 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805338-58-2)

2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine, with the CAS number 1805338-58-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with various functional groups, making it a valuable scaffold for the development of novel bioactive agents. The presence of both amino and cyano groups, combined with the unique electron-withdrawing effects of the difluoromethyl and fluoropyridine moieties, contributes to its diverse chemical reactivity and potential biological activity.

The compound's structure is particularly intriguing due to its ability to interact with biological targets in multiple ways. The amino group can participate in hydrogen bonding, enhancing binding affinity to proteins and enzymes, while the cyano group introduces a polar site for further functionalization. The difluoromethyl substituent is known for its metabolic stability and ability to modulate pharmacokinetic properties, making it a preferred choice in drug design. Additionally, the fluorine atoms in the pyridine ring can influence electronic properties and binding interactions, providing fine-tuned control over molecular recognition.

In recent years, 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine has garnered attention in the development of targeted therapies. Its structural features make it a promising candidate for inhibiting enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells. The difluoromethyl group enhances binding affinity by stabilizing transition states, while the electron-withdrawing nature of the cyano and fluorine substituents ensures optimal positioning for effective interactions with active sites.

The pharmaceutical industry has leveraged this compound as a building block for synthesizing small-molecule inhibitors. Researchers have reported its utility in creating molecules that disrupt signaling pathways critical for cell proliferation and survival. By modifying the substituents on the pyridine ring, scientists can fine-tune the pharmacological profile of these derivatives. For example, introducing additional fluorine atoms or altering the cyano group can lead to compounds with enhanced selectivity and reduced toxicity.

Advances in computational chemistry have further accelerated the discovery process for 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine-based drug candidates. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach has been instrumental in identifying lead compounds with high potential for further development. The integration of machine learning algorithms has also enabled rapid screening of large libraries of derivatives, streamlining the identification of optimal candidates.

The compound's versatility extends beyond oncology applications. Emerging research suggests its utility in treating inflammatory diseases by modulating immune responses. The ability of 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine to interact with various biological targets makes it a versatile tool for exploring new therapeutic strategies. By targeting specific enzymes or receptors involved in inflammation, derivatives of this compound could offer novel treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion, 2-Amino-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805338-58-2) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and functional groups make it an ideal candidate for developing innovative bioactive agents targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a significant role in future drug discovery efforts.